21-Hydroxypregna-1,4,9(11),16-tetraene-3,20-dione 21-acetate
21-Hydroxypregna-1,4,9(11),16-tetraene-3,20-dione 21-acetate
Brand Name:
Vulcanchem
CAS No.:
37413-91-5
VCID:
VC0119027
InChI:
InChI=1S/C23H26O4/c1-14(24)27-13-21(26)20-7-6-18-17-5-4-15-12-16(25)8-10-22(15,2)19(17)9-11-23(18,20)3/h7-10,12,17-18H,4-6,11,13H2,1-3H3/t17-,18-,22-,23-/m0/s1
SMILES:
CC(=O)OCC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C
Molecular Formula:
C23H26O4
Molecular Weight:
366.4 g/mol
21-Hydroxypregna-1,4,9(11),16-tetraene-3,20-dione 21-acetate
CAS No.: 37413-91-5
Reference Standards
VCID: VC0119027
Molecular Formula: C23H26O4
Molecular Weight: 366.4 g/mol
CAS No. | 37413-91-5 |
---|---|
Product Name | 21-Hydroxypregna-1,4,9(11),16-tetraene-3,20-dione 21-acetate |
Molecular Formula | C23H26O4 |
Molecular Weight | 366.4 g/mol |
IUPAC Name | [2-[(8S,10S,13S,14S)-10,13-dimethyl-3-oxo-6,7,8,12,14,15-hexahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
Standard InChI | InChI=1S/C23H26O4/c1-14(24)27-13-21(26)20-7-6-18-17-5-4-15-12-16(25)8-10-22(15,2)19(17)9-11-23(18,20)3/h7-10,12,17-18H,4-6,11,13H2,1-3H3/t17-,18-,22-,23-/m0/s1 |
Standard InChIKey | UFEOMHFPJREVTP-PTRHGPIFSA-N |
Isomeric SMILES | CC(=O)OCC(=O)C1=CC[C@@H]2[C@@]1(CC=C3[C@H]2CCC4=CC(=O)C=C[C@@]43C)C |
SMILES | CC(=O)OCC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C |
Canonical SMILES | CC(=O)OCC(=O)C1=CCC2C1(CC=C3C2CCC4=CC(=O)C=CC43C)C |
Synonyms | 3,20-Dioxopregna-1,4,9(11),16-tetraen-21-yl Acetate; 21-Hydroxypregna-1,4,9(11),16-tetraene-3,20-dione 21-Acetate; 3,20-Dioxopregna-1,4,9(11),16-tetraen-21-yl Acetate. |
PubChem Compound | 10926647 |
Last Modified | Nov 11 2021 |
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